![molecular formula C6H4Br2O2 B082636 2,5-Dibromohydroquinone CAS No. 14753-51-6](/img/structure/B82636.png)
2,5-Dibromohydroquinone
Overview
Description
2,5-Dibromohydroquinone (2,5-DBHQ) is an organic compound that has been used in a variety of scientific research applications. It is a brominated hydroquinone, which is a derivative of hydroquinone, and has been studied for its potential use as an antioxidant, as well as its potential in drug development and other medical applications.
Scientific Research Applications
Functional Metal Complexes : 2,5-Dihydroxy-1,4-benzoquinone derivatives, similar to 2,5-Dibromohydroquinone, have been used to generate mono and polynuclear complexes. These have applications in studying metal–metal interaction, generating electrochromic NIR dyes, chemical reactivity studies, small molecule activation, homogeneously catalyzed reactions, spin–spin coupling, and creating switchable molecular magnetic materials (Sarkar et al., 2015).
Chloroplast Electron Carriers : 2,5-Dibromo-3-methyl-6-isopropylbenzoquinone, a close analogue, acts as an effective reducing agent in chloroplasts, interacting with cytochrome f, plastocyanin, and P700. It's used for studying the Rieske iron-sulfur center and provides insights into photosynthesis and chloroplast function (Chain & Malkin, 1979).
Medical Applications : Hydroquinone derivatives, including those related to this compound, have been studied as inhibitors of the sarco/endoplasmic reticulum ATPase (SERCA). These inhibitors have potential medicinal value, particularly as agents against prostate cancer (Paula et al., 2009).
DNA Damage Studies : 2,6-Dibromohydroquinone, another analogue, has been used in studies exploring the mechanism of DNA damage induced by environmental pollutants. It helps in understanding the interactions and damage mechanisms at the molecular level, particularly with the involvement of reactive oxygen species (Shao et al., 2016).
Diabetes Research : Some derivatives of 2,5-dihydroxybenzoquinone, structurally related to this compound, have been evaluated for their ability to activate the insulin receptor tyrosine kinase (IRTK). This research is important in the context of diabetes treatment and understanding insulin receptor function (Liu et al., 2000).
Biochemical Studies : Studies have explored the inhibitory activity of 2,5-Dibromo-3-methyl-6-isopropyl-1,4-benzoquinone derivatives, analyzing their effect on mitochondrial ubiquinol cytochrome c reductase, which is crucial in understanding cellular respiration and bioenergetics (Gu et al., 1990).
Material Science : The disodium salt of 2,5-dihydroxy-1,4-benzoquinone, related to this compound, has been proposed as an anode material for rechargeable sodium-ion batteries, showcasing its potential in energy storage and material science (Zhu et al., 2015).
Molecular Characterization : Studies on hydrogen bonding and molecular vibrations of 2,5-dihydroxy-1,4-benzoquinone provide insights into the structural and vibrational characteristics of quinone derivatives, including this compound (Szabó & Kovács, 1999).
Safety and Hazards
2,5-Dibromohydroquinone is considered hazardous. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation . Safety measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and using personal protective equipment such as gloves and eye protection .
Properties
IUPAC Name |
2,5-dibromobenzene-1,4-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Br2O2/c7-3-1-5(9)4(8)2-6(3)10/h1-2,9-10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VALXCIRMSIFPFN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Br)O)Br)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Br2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90299865 | |
Record name | 2,5-Dibromohydroquinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90299865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.90 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14753-51-6 | |
Record name | 14753-51-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=133363 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,5-Dibromohydroquinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90299865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,5-Dibromohydroquinone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: Why is 2,5-Dibromohydroquinone considered a marine environmental concern?
A: this compound is a halogenated disinfection byproduct (DBP) formed during the chlorination of saline wastewater, often containing bromide and iodide ions. When discharged into receiving seawater, these DBPs, including this compound, pose a risk to marine life due to their potential toxicity. []
Q2: How does the toxicity of this compound compare to other halogenated DBPs?
A: Studies using the marine polychaete Platynereis dumerilii showed this compound to be one of the most developmentally toxic halogenated DBPs tested. Its toxicity ranking was higher than other brominated and iodinated phenols, tribromoacetic acid, and haloacetic acids. []
Q3: Can sunlight mitigate the toxicity of this compound in seawater?
A: Yes, research suggests that sunlight exposure can lead to the detoxification of this compound in seawater. The process involves photoconversion, where the bromine atoms in this compound are replaced by chloride or hydroxide ions present in seawater. This ultimately leads to the formation of less toxic chlorophenolic, hydroxyphenolic, and eventually, aliphatic compounds. []
Q4: Are there any quantitative structure-activity relationships (QSAR) models available to predict the toxicity of this compound and similar compounds?
A: Yes, a QSAR model has been developed to predict the developmental toxicity of halogenated DBPs, including this compound, in marine polychaetes. The model utilizes physical-chemical descriptors like log P, pKa, and electronic descriptors like the lowest unoccupied molecular orbital (LUMO) energy and highest occupied molecular orbital (HOMO) energy. These descriptors relate to the transport, uptake, and interaction of the DBPs within the organism. []
Q5: What is the molecular formula and weight of this compound?
A5: The molecular formula of this compound is C6H4Br2O2, and its molecular weight is 267.89 g/mol.
Q6: Has this compound been explored for any applications beyond its existence as a disinfection byproduct?
A: While primarily studied for its environmental impact, one study explored a derivative of this compound. This derivative, 1,3,5-triazine crosslinked this compound (BHQTZ), was investigated as a potential hole-transport material in polymer light-emitting diodes (PLEDs). The study found BHQTZ to exhibit efficient hole-transport properties, suggesting its potential application in PLED technology. []
Q7: How does the presence of humic substances (HSs) in water affect the toxicity of this compound?
A: Research indicates that the presence of HSs in water slightly reduces the toxicity of this compound to the algae Pseudokirchneriella subcapitata. []
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